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Compound of Interest

Compound Name: 1-Nitroso-2-naphthol

Cat. No.: B091326

This document provides essential safety and logistical information for the proper handling and
disposal of 1-Nitroso-2-naphthol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental protection.

Immediate Safety and Handling

1-Nitroso-2-naphthol is a hazardous substance that requires careful handling.[1] It is harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]
[4] Furthermore, it is very toxic to aquatic life.[1][5]

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

o Eye Protection: Safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)
standards.[6]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
prior to use and disposed of properly after.[6]

o Body Protection: A lab coat is mandatory. For larger quantities or in case of a significant spill,
a complete chemical-resistant suit may be necessary.[6][7]

o Respiratory Protection: Use in a well-ventilated area, preferably a fume hood.[1][7] If dust
formation is likely, a respirator with an appropriate particle filter (e.g., P95 or P1) should be
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used.[6]

Hazard Summary

The following table summarizes the key hazard classifications for 1-Nitroso-2-naphthol.

Hazard Classification Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4 3]

H315: Causes skin irritation[2]
[3]

Skin Corrosion/Irritation Category 2

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[2][3]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[2][3][4]
Hazardous to the Aquatic H400: Very toxic to aquatic
) Acute Hazard )
Environment life[8]

Spill Management Protocol

Accidental spills must be managed promptly and safely.

1. Minor Spills:

o Ensure all sources of ignition are removed from the area.[1]
¢ Avoid breathing dust; ensure adequate ventilation.[3][6]

o Wearing appropriate PPE, gently sweep or scoop the spilled solid material. Avoid creating
dust.[6]

» Place the spilled material into a designated, labeled, and sealed container for hazardous
waste disposal.[6][7]

o Clean the spill area with water and decontaminate all tools used.[7]
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2. Major Spills:

o Evacuate personnel from the immediate danger area.[3][6]
 Alert your institution's emergency services or safety officer.[1]
o Prevent the spill from entering drains or waterways.[1][3][6]

e Only personnel trained in hazardous material cleanup and wearing full protective equipment
(splash goggles, full suit, boots, gloves) should address the spill.[1][7]

» Contain and collect the material using a shovel or other appropriate tools and place it in a
suitable container for hazardous waste disposal.[7]

Step-by-Step Disposal Procedure

1-Nitroso-2-naphthol and its containers must be disposed of as hazardous waste.[1] Do not
dispose of it down the drain or in regular trash.

¢ \Waste Collection:

o Collect waste 1-Nitroso-2-naphthol (including contaminated materials like paper towels
or PPE) in a dedicated, suitable, and clearly labeled hazardous waste container.[6] The
container must be kept closed.[6]

e Segregation and Storage:

o Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste.[1][2][7]

o Crucially, store this waste away from incompatible materials, which include strong
oxidizing agents, strong bases, and strong reducing agents.[1][2][5][6] Nitroaromatic
compounds can pose an explosion risk if heated or mixed with caustic alkalies.[1]

o Consult Regulations:

o Waste disposal regulations vary significantly by region.[1] Chemical waste generators are
responsible for correctly classifying the waste according to local, state, and national
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hazardous waste regulations.[5]
o Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of
the waste container.[4][5] Provide them with a complete and accurate description of the

waste.

Disposal Workflow
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1-Nitroso-2-naphthol Disposal Workflow

Handling & Waste Generation
(Full PPE Required)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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